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Compound of Interest

Compound Name: Poloxalene

Cat. No.: B1193927

Introduction

Poloxalene is a non-ionic surfactant utilized as an anti-foaming agent for the prevention and
treatment of frothy bloat (legume and wheat pasture bloat) in ruminants.[1][2][3] Its primary
mechanism of action is to reduce the surface tension of the stable foam that forms in the
rumen, allowing the release of trapped gas which can then be expelled through eructation.[1][4]
This document provides detailed application notes and protocols for the administration of
Poloxalene to ruminants for researchers, scientists, and drug development professionals.

Mechanism of Action

Poloxalene acts as a surfactant in the rumen. In cases of frothy bloat, stable foam is created
by the trapping of fermentation gases in a viscous liquid medium. Poloxalene, when
introduced into the rumen, reduces the surface tension of this foam, causing the bubbles to
coalesce and break down. This process releases the trapped gas, which can then be
eliminated by the animal through normal physiological processes.[1][4]

Methods of Administration

Poloxalene can be administered to ruminants through several methods, each with specific
applications for treatment or prevention of bloat. The choice of administration route depends on
the urgency of the situation (treatment of acute bloat versus prevention), the number of animals
to be treated, and the management system in place.[1][5]
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The primary methods of administration are:
« Oral Drench: For therapeutic treatment of acute bloat.[1][6]

o Top-Dressing on Feed: For prophylactic (preventative) administration to individual animals or
groups.[5][6]

» Feed Blocks (Molasses Blocks): For free-choice prophylactic administration to grazing
animals.[1][5]

The following sections provide detailed protocols for each of these methods.

Quantitative Data Summary

The following tables summarize the recommended dosages for Poloxalene administration in
cattle.

Table 1: Poloxalene Dosage for Treatment of Acute Frothy Bloat in Cattle

Administration Method Animal Weight Poloxalene Dosage
Oral Drench Up to 500 Ibs (227 kg) 25 g[4]
Oral Drench Over 500 Ibs (227 kg) 50 g[4]

Table 2: Poloxalene Dosage for Prevention of Frothy Bloat in Cattle

Administration Method Condition Poloxalene Dosage
] Moderate bloat-producing 1 g per 100 Ibs (45.36 kg) of
Top-Dressing on Feed » ] )
conditions body weight daily[7][8]
) Severe bloat-producing 2 g per 100 Ibs (45.36 kg) of
Top-Dressing on Feed N ] )
conditions body weight daily[7][9]

0.8 oz of block (1.5 g

Molasses Block (6.6%
Legume bloat control Poloxalene) per 100 lbs of

Poloxalene) .
body weight per day[4]
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Experimental Protocols
Protocol 1: Therapeutic Administration of Poloxalene via
Oral Drench for Acute Bloat

Objective: To provide a detailed protocol for the emergency treatment of acute frothy bloat in
cattle using an oral drench of Poloxalene.

Materials:

Poloxalene drench concentrate (e.g., 25 g per fl 0z)[10]

Water

Drenching bottle or stomach tube

Graduated cylinder or measuring device

Procedure:

o Restraint: Safely restrain the animal to prevent injury to the animal and the administrator.
e Dosage Calculation:

o For cattle weighing up to 500 Ibs, measure 1 fl oz of Poloxalene drench concentrate
(containing 25 g of Poloxalene).[4][11]

o For cattle weighing over 500 Ibs, measure 2 fl oz of Poloxalene drench concentrate
(containing 50 g of Poloxalene).[4][11]

o Preparation of Drenching Solution:

o For administration via a drenching bottle, dilute the measured Poloxalene concentrate in
1 pint of water and mix thoroughly.[10][11]

o If using a stomach tube, dilute the concentrate in 1 gallon of water.[10][11]

¢ Administration:
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o Drenching Bottle: Carefully insert the nozzle of the drenching bottle into the corner of the
animal's mouth. Elevate the animal's head slightly and allow it to swallow the solution.
Administer slowly to prevent aspiration.[5]

o Stomach Tube: This method should be performed by a veterinarian or trained personnel.
Pass the tube through the esophagus into the rumen to deliver the solution directly.

e Post-Administration Monitoring: Observe the animal closely for relief of bloat symptoms,
which should occur within minutes.[11] If the animal's condition does not improve or
worsens, veterinary assistance should be sought immediately. In severe cases where the
animal is down, a rumenotomy may be necessary.[4][11]

Protocol 2: Prophylactic Administration of Poloxalene as
a Top-Dressing on Feed

Objective: To outline a protocol for the preventative administration of Poloxalene by top-
dressing on the feed of cattle exposed to bloat-producing conditions.

Materials:

* Poloxalene top-dress formulation (e.g., 53% Poloxalene)[1]
« Individual feed rations

e Measuring scoop

Procedure:

e Dosage Calculation:

o Under moderate bloat-producing conditions, the recommended dosage is 1 g of
Poloxalene per 100 Ibs of body weight per day.[7][9]

o Under severe bloat-producing conditions, the dosage should be doubled to 2 g of
Poloxalene per 100 Ibs of body weight per day.[7][9]

o Administration Timing: Begin administration 2 to 3 days before the animals are exposed to
bloat-producing pastures.[7][9]
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e Application:

o Sprinkle the calculated amount of Poloxalene top-dress formulation evenly over each
animal's individual daily ration of ground feed.[7][12]

o If animals are hesitant to consume the medicated feed, initially mix the Poloxalene into
the feed. Once they are accustomed to it, it can be sprinkled on top.[7][12]

e Frequency: Poloxalene should be consumed daily for adequate protection.[7] If there is a
break in feeding of more than 12 hours, the administration should be repeated before re-
exposure to bloat-producing conditions.[7][12]

» Monitoring: It is crucial to ensure that each animal consumes the entire recommended daily
dose to be protected.[7][12]

Protocol 3: Prophylactic Administration of Poloxalene
via Medicated Molasses Blocks

Objective: To describe the protocol for the free-choice administration of Poloxalene through
medicated molasses blocks to grazing cattle.

Materials:
» Poloxalene-containing molasses blocks (e.g., 6.6% Poloxalene)[4]
Procedure:

» Dosage and Consumption Rate: The target intake is 0.8 oz of the block (containing 1.5 g of
Poloxalene) per 100 Ibs of body weight per day.[4][13]

» Pre-exposure Conditioning: Begin providing the blocks at least 48 hours to 7 days before
turning cattle onto bloat-producing pastures.[4][5] During this period, also provide dry, non-
legume hay.[14][15]

» Placement and Availability:
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o Place blocks in areas where cattle congregate, such as near watering sources, loafing
areas, and in pathways, to ensure easy access.[13][14]

o Provide at least one block for every five head of cattle.[13][16] Add a new block when the
existing ones are about half-consumed.[13][16]

e Salt Management: Omit all other sources of free-choice salt, as the blocks are an adequate
source.[13][14]

e Monitoring Consumption: Regularly monitor the consumption of the blocks to ensure animals
are ingesting the correct amount for adequate protection. Factors such as heavy rain, dew,
or frost can limit access and intake.[13][15] Relocate blocks as needed to encourage
consumption.[13][15]
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Caption: Decision workflow for administering Poloxalene to ruminants.
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Caption: Mechanism of action of Poloxalene in the rumen.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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